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Compound of Interest

Compound Name: 1,8-Cyclotetradecanedione

Cat. No.: B15474670

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known and estimated physical
properties of 1,8-Cyclotetradecanedione, a macrocyclic diketone. Due to the limited
availability of specific experimental data for this compound, this guide also incorporates data
from the closely related and more extensively studied cyclotetradecanone to provide a
comparative context. Furthermore, it outlines general experimental protocols for the synthesis
and characterization of macrocyclic ketones, offering a foundational understanding for
researchers in the field.

Core Physical Properties

1,8-Cyclotetradecanedione is a large, cyclic organic molecule containing two ketone
functional groups. Its physical properties are influenced by its molecular weight, cyclic
structure, and the presence of polar carbonyl groups. While specific experimental data for 1,8-
Cyclotetradecanedione is not readily available in public databases, its fundamental properties
can be established.

Table 1: Core Physical and Chemical Properties of 1,8-Cyclotetradecanedione
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Property Value Source
Molecular Formula C14H2402 [1112]
Molecular Weight 224.34 g/mol [1][2]
CAS Registry Number 38300-49-1 [1]

Estimated and Comparative Physical Properties

To provide a more complete picture, the following table includes calculated and experimental

data for the related monoketone, cyclotetradecanone. These values can serve as a reasonable

estimation for the properties of 1,8-Cyclotetradecanedione, with the understanding that the

presence of a second ketone group will likely increase the melting point, boiling point, and

density due to increased polarity and intermolecular forces.

Table 2: Estimated and Comparative Physical Properties

1,8-

Cyclotetradecanon

Property Cyclotetradecanedi . Source
. e (for comparison)
one (Estimated)
] ] Expected to be a low- 299.22 K (26.07 °C)
Melting Point ] ) [2]
melting solid (calculated)
3 , Higher than 645.92 K (372.77 °C)
Boiling Point [2]
cyclotetradecanone (calculated)
) Expected to be slightly ]
Density Not available
>1 g/cm3
Soluble in organic
o i LogP: 4.640
Solubility solvents, sparingly [2]

soluble in water

(calculated)

Experimental Protocols

While specific experimental protocols for the synthesis and property determination of 1,8-

Cyclotetradecanedione are not detailed in readily available literature, general methodologies
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for macrocyclic ketones are well-established.

General Synthesis of Macrocyclic Diketones

The synthesis of macrocyclic diketones can be achieved through various strategies, often
involving an intramolecular cyclization step under high-dilution conditions to favor the formation
of the large ring over intermolecular polymerization. A common approach is the acyloin
condensation of a long-chain dicarboxylic acid ester, followed by oxidation of the resulting
acyloin to the diketone.

Experimental Workflow: Acyloin Condensation for Macrocyclic Diketone Synthesis
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Long-chain dicarboxylic acid ester

:

High-dilution reaction with molten sodium

:

Acyloin Condensation

:

Workup and purification

:

Macrocyclic acyloin

:

Oxidation (e.g., with Cu(OAc)z2)

:

1,8-Cyclotetradecanedione

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a macrocyclic diketone via acyloin

condensation.

Determination of Physical Properties

Standard analytical techniques are employed to determine the physical properties of
synthesized macrocyclic ketones.
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» Melting Point: Determined using a calibrated melting point apparatus. The sample is slowly
heated, and the temperature range over which it melts is recorded.

» Boiling Point: For high-boiling compounds like macrocyclic ketones, vacuum distillation is
often required to prevent decomposition. The boiling point is recorded at a specific pressure
and can be extrapolated to atmospheric pressure.

o Density: Measured using a pycnometer or a densitometer.

e Solubility: Determined by adding a known mass of the compound to a known volume of
solvent at a specific temperature until saturation is reached. The concentration is then
determined analytically.

e Spectroscopic Characterization:

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): To confirm the chemical
structure and purity.

o Infrared (IR) Spectroscopy: To identify the presence of the ketone functional group (strong
absorption around 1700-1720 cm™1).

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Signaling Pathways and Biological Activity

Currently, there is no information available in scientific literature to suggest that 1,8-
Cyclotetradecanedione is involved in any biological signaling pathways. As a synthetic
macrocyclic ketone, its biological activity would need to be determined through specific
screening programs.

Logical Relationships of Physical Properties

The physical properties of 1,8-Cyclotetradecanedione are interconnected and determined by
its molecular structure.
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Molecular Structure
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Caption: Interrelationship between the molecular structure and physical properties of 1,8-
Cyclotetradecanedione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,8-Cyclotetradecanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15474670#physical-properties-of-1-8-
cyclotetradecanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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